Cas no 865610-89-5 (ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 865610-89-5
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 4257959
• PubChem ID: 22432121
• Update Time: 2025-11-07

ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxylic acid, 5-(4-pyridinyl)-, ethyl ester
• Ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate
• G73853
• 853-799-0
• QJB61089
• ethyl 5-pyridin-4-yl-1,3,4-oxadiazole-2-carboxylate
• 865610-89-5
• CCG-129289
• MFCD14743159
• EN300-129666
• Ethyl5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate
• 5-pyridin-4-yl-[1,3,4]oxadiazole-2-carboxylic acid ethyl ester
• AKOS001787889
• KS-7633
• ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate

• MDL： MFCD14743159
• Inchi： 1S/C10H9N3O3/c1-2-15-10(14)9-13-12-8(16-9)7-3-5-11-6-4-7/h3-6H,2H2,1H3
• InChI Key： FAKFDZBAFPGQEV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NN=C1C(OCC)=O

Computed Properties

• Exact Mass: 219.06439116Da
• Monoisotopic Mass: 219.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate

Market Research and Analysis Report on Ethyl 5-(Pyridin-4-yl)-1,3,4-Oxadiazole-2-carboxylate

Ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate (CAS No. 865610-89-5) is a compound of significant interest in the chemical and pharmaceutical industries due to its potential applications in drug discovery and development. This report provides an in-depth analysis of the latest research findings, market demands, and future prospects for this compound.

The compound has been extensively studied for its biological activities, including its role as a potential inhibitor of various enzymes and its ability to modulate cellular pathways. Recent studies have highlighted its promising anti-inflammatory and anticancer properties, making it a valuable candidate for further preclinical and clinical investigations.

From a market perspective, ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate is in high demand among research institutions and pharmaceutical companies engaged in drug discovery. The global supply chain for this compound is well-established, with several key suppliers offering it at competitive prices. However, the increasing demand for custom synthesis services has led to a need for more efficient and cost-effective production methods.

To address these market dynamics, this report employs a comprehensive research methodology that includes literature reviews of recent academic publications, analysis of industry trends, and evaluation of supplier capabilities. The findings underscore the importance of ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate as a versatile building block in medicinal chemistry.

Results from recent studies indicate that this compound exhibits high selectivity towards specific molecular targets, which enhances its potential for therapeutic applications. Additionally, advancements in synthetic techniques have improved the scalability and purity of the compound, further supporting its commercial viability.

In conclusion, ethyl 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-carboxylate holds significant promise in the field of chemical biology and drug development. As research continues to uncover its full potential, it is expected to play an increasingly important role in addressing unmet medical needs. This report serves as a valuable resource for stakeholders seeking to leverage this compound's unique properties in their R&D pipelines.